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Get Quote

The table below summarizes the key identifying information and physicochemical properties for

(3R,4R)-3,4-Dibromohexane [1] [2].

Property Value / Description

CAS Number 16230-28-7 [1] [3] [2]

Molecular Formula C₆H₁₂Br₂ [1] [3] [2]

Molecular Weight 243.97 g/mol [1] [2]

Appearance Solid [1]

Density 1.594 g/mL at 25 °C [1] [2]

Boiling Point 39 °C at 0.8 mm Hg (lit.) [1] [2]

Flash Point >230 °F (closed cup) [1] [2]

Refractive Index n²⁰/D 1.507 (lit.) [2]

Safety and Handling Information
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Handling this compound requires appropriate safety measures. The table below outlines its primary hazards

and protective measures [3] [2].

Category Information

| GHS Hazard Statements | H315 - Causes skin irritation H319 - Causes serious eye irritation H335 - May

cause respiratory irritation [3] [2] | | Precautionary Statements | P261 - Avoid breathing

dust/fume/gas/mist/vapours/spray. P305+P351+P338 - IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing [3]. | | Personal Protective

Equipment | Dust mask (N95), Eyeshields, Gloves [2] |

Experimental Characterization Workflow

For researchers aiming to characterize this compound, the following workflow outlines the key steps. This

diagram illustrates the progression from sample preparation to structural confirmation, with detailed

methodologies provided in the sections below.
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General workflow for compound characterization

Sample Preparation & Physical Property Analysis

Purity & Handling: The commercial product is typically available with a purity of 98% [1]. It should be

stored in a cool, tightly closed container in a dry and well-ventilated place [3].
Physical Measurement: Determine key physical constants like density and refractive index and

compare them to literature values (e.g., density of 1.594 g/mL at 25°C) for initial verification [1] [2].

Spectroscopic Characterization & Structural Confirmation

¹H and ¹³C Nuclear Magnetic Resonance (NMR): NMR is a powerful and quantitative tool for

structural determination [4]. It can be used to confirm the structure and stereochemistry of the
compound.
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Principle: The area under each peak in a ¹H NMR spectrum is directly proportional to the

number of hydrogen atoms in that environment, making it highly quantitative [4].
Application: Compare the obtained NMR spectrum with the known reference data to confirm

the molecular structure.
Mass Spectrometry (MS): While a specific mass spectrum for 3,4-dibromohexane was not located,

one for its isomer, 1,6-dibromohexane (molecular ion mass: 242), is available [5]. MS is crucial for
confirming the molecular weight and identifying characteristic fragmentation patterns [4].

Vibrational Spectroscopy: Consult existing literature, such as the vibrational spectra reported for
meso-3,4-dibromohexane, to support structural analysis [2].

Research Context and Further Directions

As a chemical building block, this compound's research value lies in its potential use in organic synthesis. To

proceed:

Consult Supplier Data: Companies like Sigma-Aldrich and Merck KGaA list this compound and

may provide more detailed analytical data upon request [1].
Specialized Databases: For in-depth spectral data, search specialized NMR and MS databases that

may not be indexed in general web searches.
Synthetic Literature: Investigate published articles that use this compound, such as studies on the

cathodic elimination reactions of acyclic vicinal dibromides, for practical experimental insights [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Profile of (3R,4R)-3,4-Dibromohexane]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1520782#3r-4r-3-4-

dibromohexane-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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